Cas no 83646-41-7 (1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-, hydrobromide (1:1))

1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-, hydrobromide (1:1) structure
83646-41-7 structure
Product Name:1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-, hydrobromide (1:1)
CAS No:83646-41-7
MF:C12H16BrN
MW:254.166142463684
CID:709096
PubChem ID:24865457
Update Time:2024-10-26

1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-, hydrobromide (1:1)
    • Julolidine hydrobromide
    • 2,3,6,7-tetrahedron-1H,5H-pyrido[3,2,1-ij]quinoline hydrobromide
    • 2,3,6,7-Tetrahydro-1H,5H-benzo[ij]quinolizine hydrobromide
    • 2,3,6,7-Tetrahydro-1H,5H-pyrido[3,2,1-ij]chinolin,Hydrobromid
    • 2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinoline,hydrobromide
    • 1H,5H-Benzo[ij]quinolizine, 2,3,6,7-tetrahydro-, hydrobromide (9CI)
    • 1,2,3,5,6,7-Hexahydropyrido[3,2,1-ij]quinoline hydrobromide
    • 1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8-triene;hydrobromide
    • AKOS015897201
    • 83646-41-7
    • Julolidine hydrobromide, 97%
    • 2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinoline hydrobromide
    • SCHEMBL8863742
    • DTXSID10482656
    • AC-19443
    • CS-0456087
    • MDL: MFCD00198009
    • Inchi: 1S/C12H15N.BrH/c1-4-10-6-2-8-13-9-3-7-11(5-1)12(10)13;/h1,4-5H,2-3,6-9H2;1H
    • InChI Key: KHWBRFVBPGPEOJ-UHFFFAOYSA-N
    • SMILES: Br.C1C=C2CCCN3C2=C(CCC3)C=1

Computed Properties

  • Exact Mass: 253.04700
  • Monoisotopic Mass: 253.04661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 239-242 °C (lit.)
  • Boiling Point: 347.2°C at 760 mmHg
  • Flash Point: 163.8°C
  • PSA: 3.24000
  • LogP: 3.40850
  • Solubility: Not determined
  • Sensitiveness: Hygroscopic

1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-, hydrobromide (1:1) Security Information

1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-, hydrobromide (1:1) Pricemore >>

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1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-, hydrobromide (1:1) Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetone
Reference
Synthesis of julolidines from anilines
Katayama, Hajime; et al, Journal of Heterocyclic Chemistry, 1982, 19(4), 925-6

Production Method 2

Reaction Conditions
1.1 Catalysts: Sodium carbonate
2.1 Reagents: Hydrogen bromide Solvents: Acetone
Reference
Synthesis of julolidines from anilines
Katayama, Hajime; et al, Journal of Heterocyclic Chemistry, 1982, 19(4), 925-6

1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-, hydrobromide (1:1) Raw materials

1H,5H-Benzo[ij]quinolizine,2,3,6,7-tetrahydro-, hydrobromide (1:1) Preparation Products

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